Cas no 18781-31-2 (2-Acetyl-3-methylbenzobthiophene)

• Product Name: 2-Acetyl-3-methylbenzobthiophene
• CAS No: 18781-31-2
• MF: C₁₁H₁₀OS
• MW: 190.261501789093
• MDL: MFCD00052499
• CID: 87998
• PubChem ID: 519603
• Update Time: 2025-04-18

2-Acetyl-3-methylbenzobthiophene Chemical and Physical Properties

Names and Identifiers

• 2-Acetyl-3-methylbenzo[b]thiophene
• 2-Acetyl-3-methylthianaphthene
• 1-(3-Methylbenzo[b]thiophen-2-yl)ethan-1-one
• 1-(3-methyl-1-benzothiophen-2-yl)ethanone
• 2-acetyl-3-methylbenzothiophene
• BUTTPARK 98\11-22
• 1-(3-Methyl-1-benzothien-2-yl)ethanone
• 1-(3-methylbenzo[b]thiophen-2-yl)ethanone
• 2-Acetyl-3-methylthianaphthene,97%
• 2-Acetyl-3-methylbenzo[b]thiophene97%
• 2-Acetyl-3-methylbenzo[b]thiophene 97%
• 2-Acetyl-3-methylbenzobüthiophene, 96%
• MFCD00052499
• AS-65244
• FT-0610951
• AB01332210-02
• NCGC00339398-01
• HBTQKSGOEOVCBN-UHFFFAOYSA-
• CHEMBL560331
• AKOS001137312
• Maybridge1_005410
• ?2-ACETYL-3-METHYLBENZO[B]THIOPHENE
• CS-0309008
• 1-(3-Methyl-1-benzothien-2-yl)ethanone #
• HMS556N20
• 18781-31-2
• 2-acetyl-3-methylbenzo[b]thiophene, AldrichCPR
• AN-584/43484539
• A813177
• Ethanone,1-(3-methylbenzo[b]thien-2-yl)-
• 1-(3-methylbenzothiophen-2-yl)ethanone
• Z118256158
• InChI=1/C11H10OS/c1-7-9-5-3-4-6-10(9)13-11(7)8(2)12/h3-6H,1-2H3
• 1-(3-methyl-benzo[b]thiophen-2-yl)ethanone
• 1-(3-methyl-1-benzothiophen-2-yl)ethan-1-one
• EN300-15070
• SCHEMBL2610250
• Ethanone, 1-(3-methylbenzo[b]thien-2-yl)-
• DB-044651
• 2-Acetyl-3-methylbenzobthiophene

• MDL： MFCD00052499
• Inchi： 1S/C11H10OS/c1-7-9-5-3-4-6-10(9)13-11(7)8(2)12/h3-6H,1-2H3
• InChI Key： HBTQKSGOEOVCBN-UHFFFAOYSA-N
• SMILES： S1C(C(C)=O)=C(C)C2C=CC=CC1=2
• BRN： 124400

Computed Properties

• Exact Mass: 190.04500
• Monoisotopic Mass: 190.045236
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 3.3
• Topological Polar Surface Area: 45.3

Experimental Properties

• Color/Form: Uncertain
• Density: 1.182
• Melting Point: 79-80°C
• Boiling Point: 129-131°C 0,5mm
• Flash Point: 129-131°C/0.5mm
• Refractive Index: 1.631
• PSA: 45.31000
• LogP: 3.41230
• Solubility: Uncertain

2-Acetyl-3-methylbenzobthiophene Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38-25
• Safety Instruction： S26-S36/37/39
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes